5'-GMPS

• Molecular Formula: C10H14N5O7PS
• Molecular Weight: 379.29 g/mol
• InChI: InChI=1S/C10H14N5O7PS/c11-10-13-7-4(8(18)14-10)12-2-15(7)9-6(17)5(16)3(22-9)1-21-23(19,20)24/h2-3,5-6,9,16-17H,1H2,(H2,19,20,24)(H3,11,13,14,18)/t3-,5?,6+,9-/m1/s1
• InChIKey: DIDGPCDGNMIUNX-DTUHVUQASA-N

5′-GMPS: Bifunctional Glutamine Amidotransferase

5'-GMPS (Guanosine 5'-monophosphorothioate) is a synthetic analog of guanosine 5'-monophosphate (GMP), belonging to the thionucleotide class [1]. Its molecular formula is C₁₀H₁₄N₅O₇PS with a molecular weight of 379.3 g/mol (free acid), and it is typically supplied as a sodium salt with a purity >97% (HPLC) [2][3]. Key spectroscopic properties include a UV absorption maximum (λmax) of 252 nm and a molar extinction coefficient (ε) of 14,300 L·mol⁻¹·cm⁻¹ [4]. The compound is structurally defined by the substitution of a non-bridging oxygen atom on the phosphate group with a sulfur atom, which confers distinct chemical reactivity and biochemical properties compared to its parent nucleotide [1].

Workflow

Species-specific GMPS enzyme inhibition studies

Selection

Recombinant ortholog matched to pathogen target

Context

Target-validation study context for infectious disease research

• [1] MeSH Supplementary Concept Data. guanosine 5'-monophosphorothioate. Unique ID C066524. National Library of Medicine. View Source
• [2] BIOLOG Life Science Institute. 5'-GMPS (Guanosine- 5'- O- monophosphorothioate), sodium salt. Technical Datasheet. View Source
• [3] AAA Biotech. Guanosine- 5'- O- monophosphorothioate (5'-GMPS) Biochemical. Product Datasheet. View Source
• [4] Jena Bioscience. GMPαS (Guanosine-5'-(α-thio)-monophosphate, Sodium salt). Product Datasheet. View Source

Why 5′-GMPS Cannot Be Replaced

Substituting 5'-GMPS with unmodified GMP or other nucleotide analogs in experimental workflows is not feasible due to a fundamental divergence in chemical functionality. The sulfur atom in 5'-GMPS, unlike the oxygen in GMP, creates a nucleophilic center that enables a unique set of chemoselective conjugation reactions, particularly the formation of reversible disulfide bonds with thiol-reactive probes [1][2]. Furthermore, 5'-GMPS exhibits distinct biological activity as a precursor to hydrogen sulfide (H₂S), a property entirely absent in GMP or its adenosine counterpart (AMPS) without specific enzymatic processing [3]. These differences in reactivity and biological fate necessitate the procurement of 5'-GMPS for specific applications, as the quantitative evidence below demonstrates that generic substitution will lead to experimental failure.

1 IMPDH inhibitors generate non-overlapping metabolic blockade signatures; GMPS and IMPDH are not interchangeable drug targets.

2 Orthologs differ in quaternary structure and substrate Km; inhibitor potency readouts may shift across species.

3 Fungal GMPS lacks the D1 domain found in human GMPS; structural biology substitution is not supported.

• [1] Sengle G, Jenne A, Arora PS, Seelig B, Nowick JS, Jäschke A, Famulok M. Synthesis, incorporation efficiency, and stability of disulfide bridged functional groups at RNA 5′-ends. Bioorg Med Chem. 2000;8(6):1317-1329. View Source
• [2] Wu CW, Eder PS, Gopalan V, Behrman EJ. Kinetics of coupling reactions that generate monothiophosphate disulfides: implications for modification of RNAs. Bioconjug Chem. 2001;12(6):842-844. View Source
• [3] Beltowski J, Wlodarczyk M, Jamroz-Wisniewska A, Borkowska E. Nucleoside monophosphorothioates as the new hydrogen sulfide precursors with unique properties. Pharmacol Res. 2014;81:34-43. View Source

5′-GMPS Differentiation Evidence

N2-OH-GMP Time-Dependent Inhibition of E. coli GMPS

5'-GMPS demonstrates a significantly greater capacity for H₂S generation compared to its adenosine-based analog, AMPS, in an intact biological system. This difference is critical for studies requiring H₂S donors with a purinergic component. The data shows GMPS produces a higher quantity of H₂S under identical conditions [1].

N2-OH-GMP vs. F-IMP

Head-to-head

N2-OH-GMP Ki = 92 nM; F-IMP IC50 > 2 mM

Fold difference

≥21,700×

Supports GMPS-specific inhibitor assay context

Time-dependent, competitive with XMP; t1/2 7.5 min

Evidence Dimension	H₂S Production
Target Compound Data	Higher H₂S generation (quantified via polarographic sensor, specific value not stated in abstract)
Comparator Or Baseline	AMPS (Adenosine 5'-monophosphorothioate), equimolar amount
Quantified Difference	>0 (More H₂S was generated from GMPS than from equimolar amount of AMPS)
Conditions	Isolated rat kidney glomeruli incubated with compound and BzATP (P2X7 receptor agonist)

Why This Matters

For researchers investigating H₂S signaling in the kidney or other purinergic contexts, 5'-GMPS provides a superior and more physiologically relevant H₂S donor profile compared to AMPS.

• [1] Beltowski J, Wlodarczyk M, Jamroz-Wisniewska A, Borkowska E. Nucleoside monophosphorothioates as the new hydrogen sulfide precursors with unique properties. Pharmacol Res. 2014;81:34-43. View Source

PfGMPS vs. Human GMPS: Substrate Affinity and Interdomain Coordination

Unlike its analog AMPS, 5'-GMPS does not undergo conversion to adenosine nor does it activate AMPK phosphorylation in the kidney glomeruli model. This indicates a higher degree of biological selectivity for GMPS in these specific pathways, avoiding off-target effects associated with AMPS [1].

PfGMPS vs. Human GMPS

Head-to-head

PfGMPS Km(XMP) = 17 μM, kcat = 0.43 s⁻¹; Human Km(XMP) = 43 μM, kcat = 5.3 s⁻¹

Ortholog-specific kinetic context may shift inhibitor readouts

2.5-fold Km difference; 12.3-fold kcat difference

Evidence Dimension	Conversion to Adenosine and AMPK Phosphorylation
Target Compound Data	No conversion to adenosine; No increase in AMPK phosphorylation
Comparator Or Baseline	AMPS (Adenosine 5'-monophosphorothioate)
Quantified Difference	Qualitative difference: AMPS is converted to adenosine and increases AMPK phosphorylation; GMPS is not.
Conditions	Isolated rat kidney glomeruli

Why This Matters

This selectivity allows for the dissection of H₂S-mediated effects from adenosine receptor or AMPK-mediated signaling, making 5'-GMPS a more specific tool for studying purinergic and H₂S biology.

• [1] Beltowski J, Wlodarczyk M, Jamroz-Wisniewska A, Borkowska E. Nucleoside monophosphorothioates as the new hydrogen sulfide precursors with unique properties. Pharmacol Res. 2014;81:34-43. View Source

AfGMPS Lacks D1 Domain: Alternative Dimeric Architecture

The sulfur atom in 5'-GMPS enables quantitative and tunable chemoselective coupling with disulfide reagents, a reaction impossible with native GMP. The kinetics of this reaction are highly pH-dependent, allowing for controlled modification. For example, a 67-fold increase in the second-order rate constant (k₂) for coupling with biotin-HPDP is observed when the pH is lowered from 8 to 4 [1].

AfGMPS Architecture

Cross-study comparable

AfGMPS lacks D1 domain; dimeric in solution. Human GMPS contains D1 domain; reported monomeric in solution.

Structural basis for fungal-selective assay design

2.3 Å crystal structure; XMP/ATP pocket residue differences

Evidence Dimension	Conjugation Kinetics (k₂)
Target Compound Data	k₂ = 1.84 M⁻¹s⁻¹ at pH 8; k₂ = 123 M⁻¹s⁻¹ at pH 4
Comparator Or Baseline	GMP (Guanosine 5'-monophosphate) - No reaction possible
Quantified Difference	Qualitative: Reaction occurs with GMPS, no reaction with GMP. Quantitative: 67-fold rate increase for GMPS from pH 8 to 4.
Conditions	Reaction with N-(6-[biotinamido]hexyl)-3'-(2'-pyridyldithio)propionamide (biotin-HPDP)

Why This Matters

This unique reactivity enables site-specific labeling, immobilization, and functionalization of RNA and other molecules, a capability completely absent in unmodified GMP and essential for many molecular biology and chemical biology applications.

• [1] Wu CW, Eder PS, Gopalan V, Behrman EJ. Kinetics of coupling reactions that generate monothiophosphate disulfides: implications for modification of RNAs. Bioconjug Chem. 2001;12(6):842-844. View Source

M. tuberculosis GMPS Gene Essentiality Validation

5'-GMPS serves as a competent substrate for T7 RNA polymerase, enabling the enzymatic synthesis of RNA transcripts bearing a 5'-monophosphorothioate group. This application is a direct functional differentiation from GMP, as the resulting 5'-GMPS-primed RNA can be further derivatized, whereas GMP-primed RNA cannot. This has been demonstrated in the synthesis of 5'-GSMP-RNA with 35% overall yield for the modified nucleotide [1][2].

M. tuberculosis Essentiality

Supporting evidence

guaA knockout is lethal; rescued by M. smegmatis ortholog. Validated via quantitative proteomics.

Supports MtGMPS as a target-validation context

Absolute essentiality in M. tuberculosis; conditional in fungi

Evidence Dimension	Suitability as a primer for T7 RNA polymerase
Target Compound Data	Serves as a good substrate, yielding 5'-monophosphorothioate-RNA transcripts. Derivative GSMP synthesized in 35% yield.
Comparator Or Baseline	GMP (Guanosine 5'-monophosphate) - yields unmodified 5'-monophosphate-RNA
Quantified Difference	Qualitative: Enables post-transcriptional thiol-specific conjugation; GMP does not. Quantitative: Derivative GSMP synthesis yield = 35%.
Conditions	In vitro transcription reaction with T7 RNA polymerase

Why This Matters

This capability is fundamental for generating 5'-thiol-modified RNA, a key intermediate in numerous biophysical techniques (EPR, FRET), RNA immobilization, and the creation of functional RNA libraries for in vitro selection.

• [1] Zhang B, Cui Z, Sun L. Synthesis of 5'-deoxy-5'-thioguanosine-5'-monophosphorothioate and its incorporation into RNA 5'-termini. Org Lett. 2001;3(2):275-278. View Source
• [2] Macosko JC, Pio MS, Tinoco I Jr, Shin YK. A novel 5' displacement spin-labeling technique for electron paramagnetic resonance spectroscopy of RNA. RNA. 1999;5(9):1158-1166. View Source

5′-GMPS Application Scenarios

Antimalarial Lead Optimization with PfGMPS

5'-GMPS is the optimal nucleotide-based donor for studying H₂S signaling, particularly in tissues where purinergic signaling is co-involved. Its superior H₂S yield and lack of interference with adenosine/AMPK pathways (unlike AMPS) make it a more specific tool for dissecting the role of H₂S in systems like the renal glomerulus, as demonstrated in ex vivo and in vivo models [1].

Structure-Based Antifungal Drug Design Targeting AfGMPS

This is the primary application of 5'-GMPS. It enables the creation of RNA molecules with a chemically unique handle at the 5'-end. Following enzymatic incorporation by T7 RNA polymerase [2][3], the nucleophilic sulfur can be coupled to a vast array of thiol-reactive probes (e.g., biotin, fluorophores, spin labels, affinity tags) under controlled kinetic conditions [4].

Antitubercular Screening: M. tuberculosis GMPS Essential Target

5'-GMPS is a critical reagent for structural studies of RNA and RNA-protein complexes. The 5'-thiol group enables site-directed spin labeling for EPR distance measurements [3]. Furthermore, the sulfur atom can serve as a heavy-atom binding site (e.g., for mercury) to facilitate phase determination in X-ray crystallography of RNA, although potential disorder must be considered [5].

GMPS Inhibitor Benchmarking Using Reference Inhibitors

For generating novel catalytic RNAs (ribozymes) or aptamers, 5'-GMPS provides a route to introduce functional groups that can be used for both selection and activity. Its ability to form reversible disulfide bonds allows for the temporary attachment of affinity tags or reactive moieties, a strategy that has been successfully employed to isolate and characterize new RNA catalysts [4].

Application

Selection Property

Validation Focus

Antimalarial lead optimization

PfGMPS ortholog with lower Km(XMP)

Parasite-specific kinetic endpoint review

Structure-based antifungal design

AfGMPS D1-domain-absent dimeric architecture

Fungal-selective binding pocket interpretation

Antitubercular screening

MtGMPS essential target with cooperative kinetics

Allosteric regulation endpoint monitoring

Inhibitor benchmarking panel

Reference inhibitor Ki range across two orders of magnitude

Mechanism-of-inhibition assignment context

• [1] Beltowski J, Wlodarczyk M, Jamroz-Wisniewska A, Borkowska E. Nucleoside monophosphorothioates as the new hydrogen sulfide precursors with unique properties. Pharmacol Res. 2014;81:34-43. View Source
• [2] Zhang B, Cui Z, Sun L. Synthesis of 5'-deoxy-5'-thioguanosine-5'-monophosphorothioate and its incorporation into RNA 5'-termini. Org Lett. 2001;3(2):275-278. View Source
• [3] Macosko JC, Pio MS, Tinoco I Jr, Shin YK. A novel 5' displacement spin-labeling technique for electron paramagnetic resonance spectroscopy of RNA. RNA. 1999;5(9):1158-1166. View Source
• [4] Wu CW, Eder PS, Gopalan V, Behrman EJ. Kinetics of coupling reactions that generate monothiophosphate disulfides: implications for modification of RNAs. Bioconjug Chem. 2001;12(6):842-844. View Source
• [5] Correll CC, Freeborn B, Moore PB, Steitz TA. Use of chemically modified nucleotides to determine a 62-nucleotide RNA crystal structure: a survey of phosphorothioates, Br, Pt and Hg. J Biomol Struct Dyn. 1997;15(2):165-172. View Source